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Compound of Interest

Compound Name: Braylin

Cat. No.: B015695

For Researchers, Scientists, and Drug Development Professionals

Introduction

Braylin, a naturally occurring coumarin, has been identified as a potent inhibitor of
phosphodiesterase-4 (PDE4), an enzyme crucial in the inflammatory cascade.[1][2] Inhibition of
PDE4 leads to an increase in intracellular cyclic AMP (CAMP) levels, which in turn
downregulates the production of pro-inflammatory mediators. This makes Braylin and other
PDE4 inhibitors promising candidates for the development of novel anti-inflammatory and
immunomodulatory therapeutics. These application notes provide detailed protocols for utilizing
Braylin in high-throughput screening (HTS) assays to identify and characterize novel PDE4
inhibitors.

Signaling Pathway of Braylin's Anti-Inflammatory
Action

Braylin exerts its anti-inflammatory effects by inhibiting PDE4, which is a key enzyme in the
degradation of cCAMP. Increased cAMP levels activate Protein Kinase A (PKA), which in turn
can inhibit the transcription factor NF-kB. The inhibition of NF-kB leads to a downstream
reduction in the expression and release of pro-inflammatory cytokines such as TNF-a, IL-13,
and IL-6, as well as other inflammatory mediators like nitric oxide (NO).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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